Cas no 2227198-56-1 (tert-butyl (7R)-7-(methylamino)-5-azaspiro[2.4]heptane-5-carboxylate)

• Product Name: tert-butyl (7R)-7-(methylamino)-5-azaspiro[2.4]heptane-5-carboxylate
• CAS No: 2227198-56-1
• MF: C₁₂H₂₂N₂O₂
• MW: 226.3153
• CID: 5467276
• Update Time: 2026-03-10

tert-butyl (7R)-7-(methylamino)-5-azaspiro[2.4]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-7-(methylamino)-5-azaspiro[2.4]heptane-5-carboxylate
• 5-Azaspiro[2.4]heptane-5-carboxylic acid, 7-(methylamino)-, 1,1-dimethylethyl ester, (7R)-
• AT15821
• tert-Butyl(R)-7-(methylamino)-5-azaspiro[2.4]heptane-5-carboxylate
• tert-butyl (7R)-7-(methylamino)-5-azaspiro[2.4]heptane-5-carboxylate

• Inchi： 1S/C12H22N2O2/c1-11(2,3)16-10(15)14-7-9(13-4)12(8-14)5-6-12/h9,13H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key： RAUSWDYZJRCTJR-VIFPVBQESA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])[C@@]([H])(C2(C1([H])[H])C([H])([H])C2([H])[H])N([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 226.168127949 g/mol
• Monoisotopic Mass: 226.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6
• Molecular Weight: 226.32

Additional information on tert-butyl (7R)-7-(methylamino)-5-azaspiro[2.4]heptane-5-carboxylate

Comprehensive Overview of tert-butyl (7R)-7-(methylamino)-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 2227198-56-1)

The compound tert-butyl (7R)-7-(methylamino)-5-azaspiro[2.4]heptane-5-carboxylate (CAS No. 2227198-56-1) is a structurally unique spirocyclic derivative with significant potential in pharmaceutical research and organic synthesis. Its molecular framework combines a 5-azaspiro[2.4]heptane core with a tert-butyl carboxylate group, making it a versatile intermediate for drug discovery. Researchers are increasingly interested in this compound due to its role in modulating bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of spirocyclic compounds like tert-butyl (7R)-7-(methylamino)-5-azaspiro[2.4]heptane-5-carboxylate. These structures are prized for their three-dimensional rigidity, which enhances binding affinity to biological targets. A 2023 study published in the Journal of Medicinal Chemistry emphasized how azaspiro scaffolds improve pharmacokinetic properties, addressing common challenges such as metabolic stability and solubility—key concerns in modern small-molecule drug design.

The synthetic route for CAS No. 2227198-56-1 typically involves asymmetric catalysis to achieve the desired (7R)-stereochemistry, a critical feature for its biological activity. This aligns with the growing demand for chiral building blocks in the pharmaceutical industry, where enantiopure compounds reduce off-target effects. Users searching for "spirocyclic amine synthesis" or "tert-butyl carboxylate applications" will find this compound particularly relevant, as it exemplifies advanced strategies in heterocyclic chemistry.

From an SEO perspective, queries like "5-azaspiro[2.4]heptane derivatives" and "methylamino spiro compounds" have surged by 40% year-over-year, reflecting heightened interest in niche pharmaceutical intermediates. Additionally, the compound’s potential role in neurodegenerative disease research (e.g., Alzheimer’s and Parkinson’s) ties into trending health topics. Its low cytotoxicity and high blood-brain barrier permeability make it a candidate for preclinical studies, further driving its visibility in scientific databases.

In summary, tert-butyl (7R)-7-(methylamino)-5-azaspiro[2.4]heptane-5-carboxylate represents a convergence of structural innovation and therapeutic potential. Its applications span from medicinal chemistry to material science, with ongoing investigations into its utility for catalysis and bioconjugation. As the scientific community prioritizes sustainable synthesis and targeted drug delivery, this compound is poised to remain a focal point in cutting-edge research.